N-Nitroso Tizanidine

• Molecular Formula: C9H7ClN6OS
• Molecular Weight: 282.71 g/mol
• InChI: InChI=1S/C9H7ClN6OS/c10-5-1-2-6-7(14-18-13-6)8(5)16(15-17)9-11-3-4-12-9/h1-2H,3-4H2,(H,11,12)
• InChIKey: TYBLKBOXEIUIRJ-UHFFFAOYSA-N

N-Nitroso Tizanidine Reference Standard Overview

N-Nitroso Tizanidine (CAS N/A, molecular formula C₉H₇ClN₆OS, molecular weight 282.71 g/mol) is a nitrosamine drug substance-related impurity (NDSRI) of the muscle relaxant tizanidine . Formed as an exocyclic N-nitroso derivative at the secondary amine linking the benzothiadiazole and imidazoline rings, it is one of several potential nitrosamine impurities in tizanidine active pharmaceutical ingredient (API) . It is listed in regulatory guidance (EMA Appendix 1) as an impurity requiring control in tizanidine drug products [1], yet multiple forced-degradation studies have demonstrated that this specific isomer does not readily form under typical nitrosation conditions, making its availability as a certified reference standard both critical and scarce [2].

Exocyclic N-nitroso isomer for method validation

Negative control for forced degradation specificity

Certified purity supports trace-level quantification

• [1] USP Nitrosamines Exchange. EMA - Appendix 1 - Update discussion thread. Available at: https://nitrosamines.usp.org/t/ema-appendix-1-update/10578/62 View Source
• [2] Veeprho. N-Nitroso Tizanidine; Synthesis Attempts and Failure Report (NAP Test). Available at: https://veeprho.com/es/impurities/n-nitroso-tizanidinesynthesis-attempts-and-failure-report-nap-test/ View Source

Why N-Nitroso Tizanidine Cannot Be Substituted

The tizanidine nitrosamine impurity landscape includes multiple positional isomers and derivatives, notably N-Nitroso Tizanidine Impurity 3 (endocyclic isomer), Tizanidine Nitroso Impurity 4, and the N-acetylated USP Related Compound B [1]. These impurities differ fundamentally in their site of nitrosation, chemical structure, and molecular formula, which directly affects their formation propensity, chromatographic behavior, and toxicological classification under the Carcinogenic Potency Categorization Approach (CPCA). Regulatory guidance (EMA Appendix 1) specifically identifies the exocyclic N-Nitroso Tizanidine as the impurity of concern [2]. Using a different isomer or an unrelated nitrosamine standard for method validation or system suitability testing would generate non-representative retention times, resolution factors, and detection limits, compromising analytical method accuracy and regulatory acceptance [3].

Target standard

Exocyclic N-Nitroso Tizanidine

EMA Appendix 1 listed with AI limit

Certified purity (97.07%) with full characterization

Documented 0% formation under NAP test

Alternatives may not match

Endocyclic isomer (Impurity 3) has different retention time and formation behaviour

USP Related Compound B lacks Appendix 1 listing and AI

Generic nitrosamine standards offer lower purity and limited characterization

Non-listed analogs cannot support EU submission-ready data packages

• [1] ChemWhat. Tizanidine Nitroso Impurity 3 Product Page. Available at: https://www.chemwhat.com/tizanidine-nitroso-impurity-3-cas-na/ View Source
• [2] USP Nitrosamines Exchange. Discussion on N-Nitroso Tizanidine regulatory listing and non-formation evidence. Available at: https://nitrosamines.usp.org/t/ema-appendix-1-update/10578/65 View Source
• [3] Veeprho. Tizanidine Nitroso Impurity 1 Product Page. Available at: https://veeprho.com/ko/impurities/tizanidine-nitroso-impurity-1/ View Source

Differentiation Evidence vs. Closest Analogs

Formation Propensity: Zero Formation in NAP Testing

N-Nitroso Tizanidine (exocyclic isomer) was subjected to 10 independent nitrosation attempts under rigorous forced conditions (NAP test protocol) using sodium nitrite under acidic pH at elevated temperature. All 10 attempts yielded no detectable N-Nitroso Tizanidine by HPLC, LC-MS, and NMR analysis, confirming a 0% formation rate [1]. In contrast, regulatory experts have noted that the endocyclic isomer, N-Nitroso Tizanidine Impurity 3, is expected to form under similar conditions and is commercially available as a synthesized reference standard [2]. The qualitative difference in formation propensity (non-forming vs. forming) has direct implications for risk assessment: per EMA guidance, a compound that consistently fails to form under forced conditions is considered to pose an extremely low risk of being present in the drug product [1].

Formation Propensity

Reported

0% vs. expected formation (endocyclic isomer)

Supports negative control suitability in method validation

NAP test: 10/10 attempts yielded no detectable product by HPLC/LC-MS/NMR

Evidence Dimension	Nitrosamine formation under forced nitrosation conditions (NAP test)
Target Compound Data	0% formation (no detectable product in 10/10 attempts)
Comparator Or Baseline	N-Nitroso Tizanidine Impurity 3 (endocyclic isomer): formation expected; commercially available as synthesized standard
Quantified Difference	0% vs. >0% formation (qualitative); target compound is non-forming
Conditions	10 synthesis attempts with NaNO₂ under acidic conditions at high temperature; analysis by HPLC, LC-MS, NMR

Why This Matters

A non-forming impurity standard serves a unique role as a negative control in method validation, confirming that analytical methods do not produce false positives for an impurity that is not expected to appear in the drug substance.

• [1] Veeprho. N-Nitroso Tizanidine; Synthesis Attempts and Failure Report (NAP Test), 2025. Catalog No. VE0026346. View Source
• [2] USP Nitrosamines Exchange. EMA - Appendix 1 - Update. Comment: 'N-nitroso-tizanidine impurity 3 would form instead.' Available at: https://nitrosamines.usp.org/t/ema-appendix-1-update/10578/62 View Source

Regulatory Listing: EMA Appendix 1 Mandate

N-Nitroso Tizanidine is explicitly listed in EMA Appendix 1 as a nitrosamine impurity for which an Acceptable Intake (AI) limit has been established, making its quantification mandatory for tizanidine drug product marketing authorization applications in the EU [1]. Other tizanidine nitroso impurities such as Tizanidine Nitroso Impurity 4 (N-(5-Chlorobenzo[c][1,2,5]thiadiazol-4-yl)-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)nitrous amide) or N-Nitroso Tizanidine USP Related Compound B (an N-acetyl derivative) are not listed in the current Appendix 1 and lack established AI limits [2]. This regulatory asymmetry means that only the exocyclic N-Nitroso Tizanidine standard is required for submission-ready analytical data packages, directly impacting procurement priority.

Regulatory Listing

Class-level

EMA Appendix 1: AI established vs. not listed (analogs)

Mandatory for EU submission analytical packages

Other nitroso-tizanidine derivatives lack regulatory AI limits

Evidence Dimension	Regulatory listing in EMA Appendix 1 with established Acceptable Intake (AI) limit
Target Compound Data	Listed in EMA Appendix 1; AI limit established
Comparator Or Baseline	N-Nitroso Tizanidine USP Related Compound B (acetyl derivative): not listed in Appendix 1; no AI established
Quantified Difference	Target is listed with AI; comparator lacks regulatory AI
Conditions	EMA regulatory framework for nitrosamine impurities in human medicinal products

Why This Matters

Procurement of a standard for a specifically listed impurity is essential to meet EU regulatory filing requirements; non-listed analogs cannot substitute for audit-ready documentation.

• [1] USP Nitrosamines Exchange. 'N-Nitroso Tizanidine impurity listed in Appendix 1' discussion. Available at: https://nitrosamines.usp.org/t/ema-appendix-1-update/10578/65 View Source
• [2] SynZeal. N-Nitroso Tizanidine USP Related Compound B Product Page. Available at: https://www.stage.synzeal.com/cn/n-nitroso-tizanidine-usp-related-compound-b View Source

Purity Comparison: Certified vs. Generic HPLC Purity

Commercially available N-Nitroso Tizanidine reference standard is supplied with a certified HPLC purity of 97.07% . In contrast, many generic tizanidine nitrosamine impurity listings (e.g., N-Nitroso Tizanidine Impurity 1 from certain suppliers) are offered at purity levels of only >95% HPLC, without detailed impurity profiling . The higher certified purity reduces the uncertainty in quantitative method calibration, enabling more accurate determination of impurity levels near the regulatory acceptable intake threshold. Full characterization data including NMR, IR, and mass spectrometry (ESI) are provided, ensuring traceability to pharmacopeial standards (USP or EP) [1].

Certified Purity

Head-to-head

97.07% vs. >95% HPLC

Reduced calibration bias near the regulatory threshold

Full characterization (NMR, IR, MS) ensures pharmacopeial traceability

Evidence Dimension	Certified HPLC purity of reference standard
Target Compound Data	97.07% HPLC purity (Clearsynth, Product Code CS-O-39008)
Comparator Or Baseline	N-Nitroso Tizanidine Impurity 1 (generic supplier): >95% HPLC purity
Quantified Difference	≥2.07 percentage points higher purity
Conditions	HPLC purity determination; specific chromatographic method not disclosed but consistent with industry practice for nitrosamine reference standards

Why This Matters

Higher purity reference standards reduce calibration bias and improve accuracy of trace-level nitrosamine quantification, which is critical when regulatory limits approach the analytical method's limit of quantitation (LOQ).

• [1] Axios Research. N-Nitroso Tizanidine Impurity 1 Product Page. Available at: https://www.axios-research.com/n-nitroso-tizanidine-impurity-1 View Source

Structural Identity: Exocyclic vs. Endocyclic Isomer

The target compound N-Nitroso Tizanidine is unequivocally identified as the exocyclic nitroso isomer: IUPAC name N-(5-chlorobenzo[c][1,2,5]thiadiazol-4-yl)-N-(4,5-dihydro-1H-imidazol-2-yl)nitrous amide, SMILES O=NN(C1=C(Cl)C=CC2=NSN=C21)C3=NCCN3 [1]. Its closest positional isomer, N-Nitroso Tizanidine Impurity 3, bears the nitroso group on the endocyclic imidazoline nitrogen: IUPAC name 5-chloro-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)benzo[c][1,2,5]thiadiazol-4-amine . This structural distinction produces different chromatographic retention times and distinct mass fragmentation patterns, mandating the use of the correct isomer for unambiguous peak identification in LC-MS/MS methods. The exocyclic isomer is the form specifically identified in EMA risk assessment discussions [2].

Structural Identity

Head-to-head

Exocyclic (target) vs. Endocyclic (Impurity 3) nitroso attachment

Ensures unambiguous peak assignment in LC-MS/MS

Distinct IUPAC, SMILES, and mass fragmentation patterns

Evidence Dimension	Molecular structure and site of nitrosation
Target Compound Data	Exocyclic nitroso: N-(5-chlorobenzo[c][1,2,5]thiadiazol-4-yl)-N-(4,5-dihydro-1H-imidazol-2-yl)nitrous amide (IUPAC); SMILES O=NN(C1=C(Cl)C=CC2=NSN=C21)C3=NCCN3
Comparator Or Baseline	N-Nitroso Tizanidine Impurity 3 (endocyclic isomer): 5-chloro-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)benzo[c][1,2,5]thiadiazol-4-amine
Quantified Difference	Different nitroso attachment site (exocyclic secondary amine vs. endocyclic imidazoline N-1); confirmed by distinct IUPAC nomenclature and SMILES strings
Conditions	Structural identity verified by NMR, IR, and mass spectrometry; SMILES strings computationally distinguishable

Why This Matters

Only the correct positional isomer ensures accurate retention time matching in chromatographic methods, preventing misidentification of impurity peaks that could lead to erroneous batch rejection or regulatory non-compliance.

• [1] Veeprho. N-Nitroso Tizanidine Technical Information: IUPAC Name and SMILES. Available at: https://veeprho.com/es/impurities/n-nitroso-tizanidinesynthesis-attempts-and-failure-report-nap-test/ View Source
• [2] USP Nitrosamines Exchange. N-Nitroso Tizanidine discussion: structural identity and CPCA score inquiry. Available at: https://nitrosamines.usp.org/t/n-nitroso-tizanidine/11158 View Source

Primary Application Scenarios for N-Nitroso Tizanidine

LC-MS/MS Method Development for ANDA Submissions

N-Nitroso Tizanidine serves as the primary reference standard for developing and validating LC-MS/MS methods intended to quantify this specific impurity in tizanidine API and finished drug products. Because the exocyclic isomer is the form listed in EMA Appendix 1, its use ensures that the validated method targets the regulatory-relevant analyte. The 0% formation evidence from NAP testing allows the standard to function as a negative control for system suitability, confirming method specificity against the non-forming isomer [1]. Its certified purity (97.07% by HPLC) enables accurate calibration curves at trace levels near the Acceptable Intake limit, a requirement for ANDA submission packages .

Regulatory Risk Assessment & Control Strategy

Pharmaceutical manufacturers conducting nitrosamine risk assessments per ICH M7(R1) and EMA guidance require a valid, well-characterized sample of each identified nitrosamine impurity. The synthesis failure report for N-Nitroso Tizanidine, documenting 0% formation in 10 forced nitrosation attempts, provides direct evidence that this impurity may be classified as a low-formation-risk NDSRI, supporting a control strategy based on periodic testing rather than batch-by-batch release testing [1]. This documentation, when paired with the certified reference standard, strengthens the manufacturer's argument for a reduced testing burden during regulatory review [2].

Positional Isomer Differentiation in Batch Release

In tizanidine API manufacturing, multiple N-nitroso positional isomers may arise depending on the synthetic route. The exocyclic N-Nitroso Tizanidine standard allows QC laboratories to unambiguously identify and quantify the specific exocyclic isomer, distinguishing it from the endocyclic Impurity 3 and other nitroso derivatives by retention time and mass spectral fingerprint . This isomer-specific identification is critical for batch release decisions, as the regulatory limit applies only to the listed impurity, not to all nitroso-containing species.

Pharmacopeial Traceability for Multi-Market Compliance

The N-Nitroso Tizanidine reference standard is provided with full characterization data enabling traceability against USP or EP pharmacopeial standards [3]. This traceability supports regulatory submissions in multiple jurisdictions (US FDA, EMA, PMDA) where demonstration of metrological traceability of reference standards is a key component of analytical method validation. The standard's availability with a certificate of analysis (CoA) specifying HPLC purity, water content, and structural confirmation by NMR and MS ensures audit-ready documentation for pre-approval inspections .

Application

Selection Property

Validation Focus

LC-MS/MS method development

Certified isomer identity and purity

Retention time accuracy, LOQ verification, specificity against non-forming isomer

Nitrosamine risk assessment

Formation propensity evidence (NAP test)

Control strategy justification, reduced testing burden argument

Batch release impurity profiling

Isomer-specific chromatographic resolution

Peak identification vs. endocyclic and other nitroso derivatives

Multi-market pharmacopeial traceability

Full characterization data (NMR, MS, CoA)

Audit-ready documentation for EU, US, PMDA submissions

• [1] Veeprho. N-Nitroso Tizanidine; Synthesis Attempts and Failure Report (NAP Test), 2025. Available at: https://veeprho.com/es/impurities/n-nitroso-tizanidinesynthesis-attempts-and-failure-report-nap-test/ View Source
• [2] USP Nitrosamines Exchange. EMA - Appendix 1 - Update discussion on N-Nitroso Tizanidine regulatory status. Available at: https://nitrosamines.usp.org/t/ema-appendix-1-update/10578/62 View Source
• [3] Axios Research. N-Nitroso Tizanidine Impurity 1 Product Page. Available at: https://www.axios-research.com/n-nitroso-tizanidine-impurity-1 View Source